4-[(4-Butoxyphenyl)sulfanyl]aniline

• CAS No.: 62248-51-5
• Molecular Formula: C16H19NOS
• Molecular Weight: 273.4 g/mol
• IUPAC Name: 4-(4-butoxyphenyl)sulfanylaniline
• InChI: InChI=1S/C16H19NOS/c1-2-3-12-18-14-6-10-16(11-7-14)19-15-8-4-13(17)5-9-15/h4-11H,2-3,12,17H2,1H3
• InChI Key: KOZSKYWQXWPXOD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)SC2=CC=C(C=C2)N

Description

4-[(4-Butoxyphenyl)sulfanyl]aniline is a substituted aniline derivative characterized by a sulfanyl (S–) bridge connecting two aromatic rings: one with a butoxy (-OC₄H₉) substituent and the other with an amine (-NH₂) group. This structure confers unique electronic and steric properties, making it relevant in organic synthesis and materials science. Its applications span coordination chemistry (e.g., metal complexation for catalysis) and materials engineering, particularly in perovskite solar cells, where sulfanyl-aniline derivatives stabilize lead ions and enhance device efficiency .

Comparison with Similar Compounds

Data Tables

Table 1: Key Properties of 4-[(4-Butoxyphenyl)sulfanyl]aniline and Analogues

Compound Name	Molecular Formula	Molecular Weight	Key Substituent	Applications	Reference
4-[(4-Butoxyphenyl)sulfanyl]aniline	C₁₆H₁₉NOS	273.39	-OC₄H₉, -S–	Perovskite stabilization, metal complexes
4-[(Trifluoromethyl)sulfanyl]aniline	C₇H₆F₃NS	193.19	-CF₃, -S–	Photovoltaics (20.24% PCE)
4-[(4-Chlorophenyl)sulfonyl]aniline	C₁₂H₁₀ClNO₂S	267.73	-Cl, -SO₂–	Sulfonamide drug synthesis
2-[(4-Methylbenzyl)sulfanyl]aniline	C₁₄H₁₅NS	229.34	-CH₂C₆H₄CH₃	Discontinued pharmacological research

Research Findings and Implications

• Electronic Effects : Sulfanyl linkages enable tunable electronic properties for catalysis, whereas sulfonyl groups favor thermal stability .
• Material Performance : Hydrophobic substituents like butoxy or trifluoromethyl improve environmental stability in perovskites, though trade-offs exist in crystallinity .